Cas no 2098100-30-0 (3-((2-Fluorophenyl)thio)azetidine hydrochloride)

• Product Name: 3-((2-Fluorophenyl)thio)azetidine hydrochloride
• CAS No: 2098100-30-0
• MF: C₉H₁₁ClFNS
• MW: 219.706743478775
• CID: 5725746
• PubChem ID: 121209205
• Update Time: 2025-06-08

3-((2-Fluorophenyl)thio)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026748280
• 3-((2-fluorophenyl)thio)azetidine hydrochloride
• 3-(2-fluorophenyl)sulfanylazetidine;hydrochloride
• F2167-4601
• 2098100-30-0
• starbld0028757
• 3-((2-Fluorophenyl)thio)azetidine hydrochloride

• Inchi： 1S/C9H10FNS.ClH/c10-8-3-1-2-4-9(8)12-7-5-11-6-7;/h1-4,7,11H,5-6H2;1H
• InChI Key： ORTYMWVTUAEUGA-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1F)C1CNC1

Computed Properties

• Exact Mass: 219.0284764g/mol
• Monoisotopic Mass: 219.0284764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-((2-Fluorophenyl)thio)azetidine hydrochloride

Introduction to 3-((2-Fluorophenyl)thio)azetidine Hydrochloride (CAS No. 2098100-30-0)

3-((2-Fluorophenyl)thio)azetidine hydrochloride (CAS No. 2098100-30-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of the 2-fluorophenyl substituent and the thioether linkage imparts unique chemical and pharmacological properties to this molecule, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-((2-Fluorophenyl)thio)azetidine hydrochloride is characterized by a central azetidine ring, which is substituted with a thioether group attached to a 2-fluorophenyl moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The fluorine atom in the phenyl ring plays a crucial role in modulating the compound's electronic properties, influencing its binding affinity to biological targets and its metabolic stability.

Recent studies have highlighted the potential of 3-((2-Fluorophenyl)thio)azetidine hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving impaired cognitive function. Research has shown that this compound can cross the blood-brain barrier efficiently, allowing it to exert its effects directly on brain tissue. Its ability to modulate specific neurotransmitter systems, such as the cholinergic and glutamatergic pathways, has been linked to improvements in cognitive performance and memory retention.

In addition to its cognitive-enhancing properties, 3-((2-Fluorophenyl)thio)azetidine hydrochloride has also demonstrated potential as an anti-inflammatory agent. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 3-((2-Fluorophenyl)thio)azetidine hydrochloride has been extensively studied to understand its behavior in vivo. Oral administration of this compound results in rapid absorption and distribution throughout the body, with a relatively short half-life. Metabolism primarily occurs via hepatic enzymes, leading to the formation of inactive metabolites that are excreted through urine and feces. These characteristics suggest that it may be suitable for chronic dosing regimens without significant accumulation or toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-((2-Fluorophenyl)thio)azetidine hydrochloride in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with no serious adverse events reported. Phase II trials are focusing on specific indications, such as Alzheimer's disease and inflammatory bowel disease, to further validate its therapeutic potential.

The development of 3-((2-Fluorophenyl)thio)azetidine hydrochloride as a pharmaceutical agent is part of a broader trend in drug discovery that emphasizes the design of small molecules with high target specificity and favorable pharmacological properties. Advances in computational chemistry and high-throughput screening techniques have facilitated the identification and optimization of compounds like this one, which can address unmet medical needs more effectively than traditional drugs.

In conclusion, 3-((2-Fluorophenyl)thio)azetidine hydrochloride (CAS No. 2098100-30-0) represents an exciting advancement in medicinal chemistry with promising applications in neurology and immunology. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable tool for improving patient outcomes in various clinical settings.